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Compound of Interest

Compound Name: p-Tolyl octanoate

Cat. No.: B1582236 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the safety data and handling procedures for

p-Tolyl octanoate (CAS No. 59558-23-5), a chemical intermediate and fragrance ingredient.

The information is compiled and synthesized from various reputable sources to ensure a

thorough understanding of its properties and the necessary precautions for its use in a

laboratory setting.

Chemical and Physical Properties
p-Tolyl octanoate, also known as p-cresyl octanoate or octanoic acid, 4-methylphenyl ester, is

a combustible liquid with a floral, somewhat indolic odor.[1] A summary of its key physical and

chemical properties is presented in Table 1.

Table 1: Physical and Chemical Properties of p-Tolyl Octanoate
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Property Value Source(s)

Molecular Formula C15H22O2 [1]

Molecular Weight 234.33 g/mol [1][2][3]

Appearance
Colorless to pale yellow oily

liquid
[4]

Boiling Point 163°C [4]

Flash Point 68°C (154°F) (Closed cup) [4]

Solubility
Insoluble in water; soluble in

alcohol and oils.
[4]

Toxicological Data
The toxicological profile of p-Tolyl octanoate indicates that it is harmful if swallowed and

causes skin and serious eye irritation.[4] Detailed toxicity data is summarized in Table 2. It is

important to note that under certain conditions (e.g., in the presence of acids, bases, or high

temperatures), esters can hydrolyze to their constituent alcohol and carboxylic acid. In this

case, p-Tolyl octanoate would hydrolyze to p-cresol and octanoic acid. Both of these

hydrolysis products have their own toxicological profiles that should be considered, especially

in the event of a spill or decomposition. p-Cresol is toxic if swallowed or in contact with skin and

causes severe skin burns and eye damage.[5][6][7][8] Octanoic acid also causes severe skin

burns and eye damage.[9][10]

Table 2: Toxicological Data for p-Tolyl Octanoate
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Test Species Route Result Source(s)

Acute Oral

Toxicity
Rat Oral

LD50: Not

available

Skin

Corrosion/Irritatio

n

Rabbit Dermal Irritating to skin [4]

Serious Eye

Damage/Irritation
Rabbit Ocular

Causes serious

eye irritation
[4]

Genotoxicity In vitro -
Not expected to

be genotoxic
[11]

Hazard Identification and GHS Classification
p-Tolyl octanoate is classified as a combustible liquid that causes skin and serious eye

irritation.[4] The GHS hazard statements and precautionary statements are outlined below.

Hazard Statements:

H227: Combustible liquid.[4]

H315: Causes skin irritation.[4]

H319: Causes serious eye irritation.[4]

Precautionary Statements:

P210: Keep away from heat, sparks, open flames, and hot surfaces. No smoking.[4]

P264: Wash skin thoroughly after handling.[4]

P280: Wear protective gloves/protective clothing/eye protection/face protection.[4]

P302 + P352: IF ON SKIN: Wash with plenty of water.[4]
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P305 + P351 + P338: IF IN EYES: Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to do. Continue rinsing.[4]

P332 + P313: If skin irritation occurs: Get medical advice/attention.[4]

P337 + P313: If eye irritation persists: Get medical advice/attention.[4]

P362 + P364: Take off contaminated clothing and wash it before reuse.[4]

P370 + P378: In case of fire: Use foam, carbon dioxide, dry powder or water fog to

extinguish.[4]

P403 + P235: Store in a well-ventilated place. Keep cool.[4]

P501: Dispose of contents/container in accordance with national regulations.[4]

Experimental Protocols for Safe Handling
Personal Protective Equipment (PPE)
A risk assessment should be conducted before handling p-Tolyl octanoate to determine the

appropriate PPE. The following are general recommendations:

Eye and Face Protection: Chemical safety goggles are required. A face shield should be

worn if there is a splash hazard.[6][12]

Skin Protection:

Gloves: Chemical-resistant gloves are mandatory. While specific glove compatibility data

for p-Tolyl octanoate is limited, nitrile or neoprene gloves are generally recommended for

handling esters and aromatic compounds.[13][14] Always inspect gloves for signs of

degradation before use and replace them immediately if they become contaminated.

Protective Clothing: A lab coat or chemical-resistant apron should be worn. For larger

quantities or tasks with a high risk of splashing, chemical-resistant coveralls may be

necessary.[5][6]
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Respiratory Protection: Work should be conducted in a well-ventilated area, preferably in a

chemical fume hood, to minimize inhalation of vapors. If engineering controls are not

sufficient, a NIOSH-approved respirator with an organic vapor cartridge may be required.[15]

Handling and Storage Procedures

Receiving and Storage

Handling

Waste Disposal

Inspect Container

Store in cool, dry, well-ventilated area
away from heat and ignition sources.

Keep container tightly closed.

Wear appropriate PPE:
- Safety goggles/face shield
- Chemical-resistant gloves

- Lab coat

Use in a chemical fume hood
to minimize inhalation.

Dispense and Use

Collect waste in a
compatible, sealed container.

Label with contents and
hazard warnings.

Dispose via Hazardous Waste Program

Click to download full resolution via product page

Safe Handling Workflow for p-Tolyl Octanoate

Receiving and Inspection:

Upon receipt, visually inspect the container for any signs of damage or leaks.

Ensure the supplier's label is intact and legible.

Storage:
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Store p-Tolyl octanoate in a cool, dry, and well-ventilated area.[12]

Keep the container tightly closed to prevent the escape of vapors.[12]

Store away from heat, sparks, open flames, and other sources of ignition.[4]

Store separately from strong oxidizing agents, strong acids, and strong bases.[12]

Dispensing and Use:

Always handle p-Tolyl octanoate in a chemical fume hood to ensure adequate ventilation.

[12]

Ground and bond containers when transferring material to prevent static discharge.

Avoid contact with skin and eyes.[5]

Do not breathe vapors or mist.[5]

Wash hands thoroughly after handling.[4]

Spill Cleanup Protocol
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Spill Occurs

Evacuate immediate area and
ensure adequate ventilation.

Wear:
- Respirator (if necessary)

- Chemical goggles/face shield
- Chemical-resistant gloves

- Protective clothing

Contain the spill using
non-combustible absorbent materials.

Absorb the spilled liquid with
vermiculite, sand, or earth.

Carefully collect the absorbed material
and place it in a sealed, labeled

waste container.

Clean the spill area with soap and water.

Dispose of the waste through your
institution's hazardous waste program.

Click to download full resolution via product page

Spill Response Workflow for p-Tolyl Octanoate

For Minor Spills (less than 1 liter and contained):

Alert personnel in the immediate area.

Ensure the area is well-ventilated. If in a fume hood, keep the sash down.

Wearing appropriate PPE, contain the spill with a non-combustible absorbent material such

as vermiculite, sand, or earth.[16]

Carefully collect the absorbed material using non-sparking tools and place it into a sealed,

properly labeled container for hazardous waste disposal.[17]

Clean the spill area with soap and water.[18]
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Place all contaminated cleaning materials into the hazardous waste container.

For Major Spills (large volume, uncontained, or in a poorly ventilated area):

Evacuate the area immediately.

Alert your institution's emergency response team.

If it is safe to do so, and you are trained, shut off ignition sources and increase ventilation.

Do not attempt to clean up a major spill without proper training and equipment.

Waste Disposal
All waste containing p-Tolyl octanoate, including empty containers and contaminated

materials from spills, must be disposed of as hazardous waste.[4][17]

Collect waste in a designated, compatible, and properly labeled container.

Follow all local, state, and federal regulations for the disposal of hazardous chemical waste.

Do not dispose of it down the drain or in the regular trash.[17]

First Aid Measures
Inhalation: If vapors are inhaled, move the person to fresh air. If breathing is difficult,

administer oxygen. If breathing has stopped, give artificial respiration. Seek immediate

medical attention.[7][19]

Skin Contact: Immediately remove contaminated clothing. Wash the affected area with plenty

of soap and water for at least 15 minutes. Seek medical attention if irritation persists.[7][19]

Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,

occasionally lifting the upper and lower eyelids. Remove contact lenses if present and easy

to do. Continue rinsing. Seek immediate medical attention.[7][19]

Ingestion: Do NOT induce vomiting. If the person is conscious, rinse their mouth with water

and give them a small amount of water to drink. Never give anything by mouth to an

unconscious person. Seek immediate medical attention.[5][7]
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This technical guide is intended to provide comprehensive safety and handling information for

p-Tolyl octanoate for an audience of trained professionals. It is not a substitute for a thorough

understanding of the specific hazards of this chemical and adherence to all institutional and

regulatory safety protocols. Always consult the most up-to-date Safety Data Sheet from your

supplier before use.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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